Quinacridone
Quinacridone
Quinacridone, also known as cinquasia red or monastral red, belongs to the class of organic compounds known as pyridoacridines. Pyridoacridines are compounds containing a pyridoacridine ring system, which consists of a pyridine fused to an acridine. Quinacridone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, quinacridone is primarily located in the membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
1047-16-1
VCID:
VC0094251
InChI:
InChI=1S/C20H12N2O2/c23-19-11-5-1-3-7-15(11)21-17-10-14-18(9-13(17)19)22-16-8-4-2-6-12(16)20(14)24/h1-10H,(H,21,23)(H,22,24)
SMILES:
C1=CC=C2C(=C1)C(=O)C3=CC4=C(C=C3N2)C(=O)C5=CC=CC=C5N4
Molecular Formula:
C20H12N2O2
Molecular Weight:
312.3 g/mol
Quinacridone
CAS No.: 1047-16-1
Main Products
VCID: VC0094251
Molecular Formula: C20H12N2O2
Molecular Weight: 312.3 g/mol
| CAS No. | 1047-16-1 |
|---|---|
| Product Name | Quinacridone |
| Molecular Formula | C20H12N2O2 |
| Molecular Weight | 312.3 g/mol |
| IUPAC Name | 5,12-dihydroquinolino[2,3-b]acridine-7,14-dione |
| Standard InChI | InChI=1S/C20H12N2O2/c23-19-11-5-1-3-7-15(11)21-17-10-14-18(9-13(17)19)22-16-8-4-2-6-12(16)20(14)24/h1-10H,(H,21,23)(H,22,24) |
| Standard InChIKey | NRCMAYZCPIVABH-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=O)C3=CC4=C(C=C3N2)C(=O)C5=CC=CC=C5N4 |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)C3=CC4=C(C=C3N2)C(=O)C5=CC=CC=C5N4 |
| Colorform | Red to violet solid with blueish or yellowish tint depending upon crystalline form. particle characteristics: thin plates |
| Density | 1.5 |
| Melting Point | 390°C |
| Physical Description | DryPowder; DryPowder, Liquid; DryPowder, WetSolid; OtherSolid; OtherSolid, Liquid Solid |
| Description | Quinacridone, also known as cinquasia red or monastral red, belongs to the class of organic compounds known as pyridoacridines. Pyridoacridines are compounds containing a pyridoacridine ring system, which consists of a pyridine fused to an acridine. Quinacridone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, quinacridone is primarily located in the membrane (predicted from logP). |
| Shelf Life | Stable up to 165 °C |
| Solubility | Insoluble in water Insoluble in organic solvents and dispersion media. |
| Synonyms | 5,12-dihydro-quino(2,3-b)acridine-7,14-dione linear quinacridone |
| PubChem Compound | 13976 |
| Last Modified | Nov 11 2021 |
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